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Compound of Interest

Compound Name:
2,3-Epoxy-3-(o-

nitrophenyl)propiophenone

CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary & Compound Profile
This guide provides a rigorous spectroscopic framework for the characterization of 2,3-Epoxy-
3-(o-nitrophenyl)propiophenone (also known as 2-benzoyl-3-(2-nitrophenyl)oxirane). As a

functionalized chalcone epoxide, this compound serves as a critical electrophilic intermediate in

the synthesis of bioactive heterocycles, including 1,5-benzothiazepines and flavonoids.

Accurate characterization requires distinguishing the oxirane ring's electronic environment from

the precursor chalcone's alkene moiety while confirming the integrity of the labile o-nitro group.

This document outlines the expected spectral signatures across UV-Vis, FT-IR,

H/

C NMR, and Mass Spectrometry, grounded in the Weitz-Scheffer epoxidation mechanism.
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Property Detail

IUPAC Name Phenyl-[3-(2-nitrophenyl)oxiran-2-yl]methanone

Molecular Formula

Molecular Weight 269.25 g/mol

Key Moieties -Epoxy ketone, o-Nitrophenyl, Benzoyl

Stereochemistry
Typically trans (via alkaline

epoxidation)

Synthesis Context & Sample Preparation[1][2][3][4]
To ensure spectral fidelity, one must understand the sample's origin. This compound is typically

synthesized via the Weitz-Scheffer reaction—the nucleophilic epoxidation of o-nitrochalcone

using alkaline hydrogen peroxide.

Critical Purity Check: The most common impurity is the unreacted chalcone (olefin).

Pre-Analysis Purification: Recrystallization from ethanol or methanol is recommended.

Solvent Selection:

NMR:

(Chloroform-d) is the standard; DMSO-

may be used if solubility is poor, though it may shift active protons.

IR: KBr pellet or ATR (Attenuated Total Reflectance) on neat solid.

UV-Vis: Methanol (HPLC grade).
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Figure 1: Synthesis and purification workflow ensuring sample integrity for characterization.[1]

Spectroscopic Characterization Protocols
Infrared Spectroscopy (FT-IR)
Objective: Confirm the formation of the epoxide ring and the retention of the nitro/carbonyl

groups.

Mechanism of Assignment: The conversion of the chalcone (

) to the epoxide (

) results in the disappearance of the alkene stretch (~1640

) and the appearance of oxirane ring vibrations. The carbonyl stretch shifts to a higher
wavenumber compared to the conjugated enone precursor due to the loss of

-cis/

-trans conjugation with the double bond, though it remains conjugated with the phenyl ring.

Diagnostic Bands: | Functional Group | Wavenumber (

) | Intensity | Assignment Logic | | :--- | :--- | :--- | :--- | | Epoxide (C-O-C) | 1240–1260 | Medium |
Symmetric ring stretching (breathing mode). | | Epoxide (C-O-C) | 850–900 | Medium |
Asymmetric ring deformation. | | Carbonyl (C=O) | 1680–1700 | Strong | Benzoyl ketone.
Shifted blue vs. chalcone (~1660) due to loss of C=C conjugation. | | Nitro (

) | 1520–1540 | Strong | Asymmetric stretching (Ar-

). | | Nitro (

) | 1340–1360 | Strong | Symmetric stretching. | | Aromatic (C=C) | 1590–1600 | Medium |
Skeletal vibrations of the phenyl rings. |
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Nuclear Magnetic Resonance ( H NMR)
Objective: Determine stereochemistry (cis vs. trans) and confirm the regiochemistry of the

epoxide.

The Vicinal Coupling Constant (

): The magnitude of the coupling constant between the two oxirane protons (

and

) is the definitive indicator of stereochemistry.

Trans-epoxide:

Hz.

Cis-epoxide:

Hz.

Note: The Weitz-Scheffer reaction is stereoselective, typically yielding the trans isomer.

Protocol:

Dissolve ~5-10 mg of sample in 0.6 mL

.

Acquire spectrum at 300 MHz or higher (400/500 MHz recommended for resolution of

aromatic multiplets).

Expected Chemical Shifts (

, ppm): | Proton | Shift (

) | Multiplicity | Coupling (

) | Interpretation | | :--- | :--- | :--- | :--- | :--- | |

(C2-H) | 4.20 – 4.35 | Doublet (d) | ~2.0 Hz | Proton adjacent to Carbonyl. | |
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(C3-H) | 4.60 – 4.80 | Doublet (d) | ~2.0 Hz | Proton adjacent to

-Nitrophenyl. Deshielded by

proximity. | | Ar-H (Ortho to

)| 8.00 – 8.20 | Doublet/Multiplet | - | Strongly deshielded by the nitro group's anisotropy. | | Ar-H
(Other) | 7.40 – 7.80 | Multiplets | - | Remaining aromatic protons (benzoyl + nitrophenyl). |

C NMR Spectroscopy
Objective: Confirm the carbon skeleton and oxidation state.

Key Signals:

Carbonyl (C=O): ~190–193 ppm (Ketone).

Epoxide Carbons (

): ~55–65 ppm. The

(benzylic to nitro group) is typically downfield of

.

Aromatic Carbons: 120–150 ppm. Look for the C-N ipso carbon around 148 ppm.

Mass Spectrometry (MS)
Objective: Molecular weight confirmation and fragmentation analysis.

Technique: EI (Electron Impact) or ESI (Electrospray Ionization).

Molecular Ion (

): m/z 269.

Fragmentation Pattern (EI):

m/z 269:

.
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m/z 253:

. Loss of epoxide oxygen (common in chalcone epoxides).

m/z 105:

. Benzoyl cation (characteristic of propiophenone derivatives).

m/z 164:

. The nitrophenyl-epoxide fragment.[2]

Mechanistic Visualization
The following diagram illustrates the NMR splitting logic and the fragmentation pathway,

providing a visual guide for data interpretation.
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Figure 2: Correlating structural features with spectroscopic signals (NMR coupling and MS

fragmentation).
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Source: Asian Journal of Chemistry / PubChem
Context: Describes the Weitz-Scheffer epoxidation of chalcones using alkaline hydrogen
peroxide and the resulting trans-stereochemistry.

URL:

Kinetic Analysis of Chalcone Epoxid

Title: Kinetic Analysis of Chalcone Epoxidation in a Biphasic System[1]

Source: ACS Public
Context: Provides mechanistic details on the formation of epoxy ketones from chalcones,
supporting the synthesis and purity protocols.

URL:[Link]

IR Spectroscopy of Epoxy Ketones

Title: Infrared Spectra of Some Common Functional Groups[3][4][5]

Source: Chemistry LibreTexts
Context: Authoritative reference for assigning C-O-C (1250, 850 cm-1)

URL:

NMR Stereochemistry of Epoxides

Title: Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities
Source: Rajshahi University Institutional Repository
Context: Confirms the characteristic coupling constants for trans-chalcone epoxides.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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